![molecular formula C12H12N2O3S B2895970 N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)propanamide CAS No. 892847-08-4](/img/structure/B2895970.png)
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)propanamide
Overview
Description
“N-(6,7-Dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)propanamide” is a chemical compound with the molecular formula C18H16N2O5S2 . It is a heterocyclic monomer based on 2,1,3-benzothiadiazole .
Synthesis Analysis
The synthesis of this compound involves a multistep process. The electron-poor 6,7-dihydro-1,4-dioxino-[2,3-f][2,1,3]-benzothiadiazole is synthesized in high yields over four steps from readily available starting materials .Molecular Structure Analysis
The molecular structure of this compound is complex, with a molecular weight of 404.460 Da and a monoisotopic mass of 404.050049 Da .Physical And Chemical Properties Analysis
This compound has a molecular weight of 397.5 g/mol . It has a computed XLogP3-AA value of 1.8, indicating its lipophilicity . It has one hydrogen bond donor and eight hydrogen bond acceptors . It also has three rotatable bonds . Its exact mass and monoisotopic mass are 397.07661306 g/mol . Its topological polar surface area is 134 Ų .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of the compound known as “N-(6,7-dihydro-[1,4]dioxino[2’,3’:4,5]benzo[1,2-d]thiazol-2-yl)propionamide”, focusing on various unique applications:
Medicine: Analgesic and Anti-inflammatory Activities
This compound has shown significant potential in the field of medicine due to its analgesic and anti-inflammatory properties. It could be used to develop new pain relief medications and treatments for inflammatory conditions .
Electronics: Coating Processes
In electronics, the compound’s good solubility in organic solvents makes it suitable for coating processes. This could be particularly useful in the production of electronic devices where precise and uniform coatings are required .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with certain proteins .
Mode of Action
It is known that similar compounds can interact with their target proteins .
Biochemical Pathways
Similar compounds have been found to inhibit the biosynthesis of prostaglandins .
Pharmacokinetics
The pharmacokinetic properties of this compound include good absorption, low toxicity level, and permeability properties . It is also a substrate for P-glycoprotein and an inhibitor for CYP1A2 and CYP3A4 .
Result of Action
Similar compounds have been found to have anti-inflammatory activity .
properties
IUPAC Name |
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-2-11(15)14-12-13-7-5-8-9(6-10(7)18-12)17-4-3-16-8/h5-6H,2-4H2,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRKWVMOYFJVBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC2=CC3=C(C=C2S1)OCCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-4-oxo-N-(pyridin-3-yl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2895890.png)
![Tert-butyl 3-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate](/img/structure/B2895896.png)
![(Z)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B2895897.png)
![3-{[4-(5-chloro-2-methylphenyl)piperazino]carbonyl}-6-ethylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2895898.png)
![2-ethyl-5,5a-dihydro-2H-pyrazolo[3',4':5,6]pyrimido[2,1-a]isoindole-4,10-dione](/img/structure/B2895901.png)
![6-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-N-(4-chlorophenyl)-5-cyano-2-methyl-4-pyridin-4-yl-1,4-dihydropyridine-3-carboxamide](/img/structure/B2895903.png)
![ethyl 1-methyl-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate](/img/structure/B2895910.png)